1-Oxaspiro[5.5]undecan-9-amine

• IUPAC Name: 1-oxaspiro[5.5]undecan-9-amine
• InChI: InChI=1S/C10H19NO/c11-9-3-6-10(7-4-9)5-1-2-8-12-10/h9H,1-8,11H2
• InChI Key: YXGRZEBELSBOQU-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC2(C1)CCC(CC2)N
• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol

Description

1-Oxaspiro[5.5]undecan-9-amine is a chemical compound with the CAS Number: 1919050-13-7. It has a molecular weight of 169.27.

Molecular Structure Analysis

The IUPAC name for this compound is 1-oxaspiro[5.5]undecan-9-amine. The InChI code for this compound is 1S/C10H19NO/c11-9-3-6-10(7-4-9)5-1-2-8-12-10/h9H,1-8,11H2.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Conformational Analysis

• Conformational Flexibility : 1-Oxaspiro[5.5]undecanes exhibit interesting conformational properties, with different compounds showing varying degrees of flexibility. This is significant for understanding the endo and exo anomeric effects in acetals (Deslongchamps & Pothier, 1990).

Pharmacological Screening

• Antihypertensive Screening : 9-Substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones have been explored for their potential in antihypertensive screening, demonstrating significant activity in various compounds (Clark et al., 1983).

Discovery of Inhibitors

• Soluble Epoxide Hydrolase Inhibitors : Research on spirocyclic 1-oxa-9-azaspiro[5.5]undecan-4-amine scaffolds led to the discovery of potent inhibitors for soluble epoxide hydrolase, which are significant for therapeutic applications in cardiovascular disease, inflammation, and pain (Lukin et al., 2018).

Synthesis and Applications

• Synthesis and Pharmacological Screening : The synthesis of azaspirodione, azaspirane, and bis-azaspirodione derivatives of 1-oxaspiro[5.5]undecane has been described, with some compounds undergoing pharmacological screening (El-Telbany et al., 1977).
• Novel Natural Product Inspired Scaffolds : Inspired by bioactive natural products, novel spiro scaffolds including 1,9-diazaspiro[5.5]undecane have been synthesized for drug discovery (Jenkins et al., 2009).

Solid-Phase Synthesis

• Microwave-Assisted Solid-Phase Synthesis : There's significant research in the solid-phase synthesis of compounds like 3,9-diazaspiro[5.5]undecanes, utilizing innovative techniques like microwave-assisted synthesis (Macleod et al., 2006).

Electrochemical Applications

• Electrocatalytic Oxidation : The electrocatalytic oxidation of racemic amines using a chiral 1-azaspiro[5.5]undecane N-oxyl radical has been studied, demonstrating interesting findings in enantioselective synthesis (Kashiwagi et al., 1999).

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H318, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.